molecular formula C14H20N4O B2400896 1-[4-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]prop-2-en-1-one CAS No. 2196447-67-1

1-[4-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]prop-2-en-1-one

Cat. No. B2400896
CAS RN: 2196447-67-1
M. Wt: 260.341
InChI Key: AOTDPRCWBFQJGR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is part of a focused small molecule library of 5,6,7,8-tetrahydro [1,2,4]triazolo- [4,3-a]pyrazines . It’s a building block in medicinal chemistry and has been used in the development of piperazine-fused triazoles .


Synthesis Analysis

The synthesis of similar compounds involves the use of commercially available nonexpensive reagents . A method for synthesizing 3- (trifluoromethyl)-5,6,7,8-tetrahydro- [1,2,4]triazol [4,3-a] pyrazine hydrochloride has been described, which involves several steps including adding ethanol and hydrazine hydrate, dropwise addition of 2-chloropyrazine, and hydrogenation under specific conditions .


Chemical Reactions Analysis

The compound is part of a small library of triazolopyrazines with a variety of substituents in position 3 . The potential for further synthetic application of the library members for medicinally oriented synthesis has been shown .

Safety and Hazards

While specific safety and hazard information for this compound is not available, it’s worth noting that nitrosamines, which can be generated from similar compounds, are generally considered to have carcinogenic potential .

Future Directions

The compound is part of a focused small molecule library of 5,6,7,8-tetrahydro [1,2,4]triazolo- [4,3-a]pyrazines, which are considered a building block in medicinal chemistry . The potential for further synthetic application of the library members for medicinally oriented synthesis has been shown . Future research may focus on exploring these potentials further.

properties

IUPAC Name

1-[4-(5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]prop-2-en-1-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H20N4O/c1-2-13(19)17-9-6-11(7-10-17)14-16-15-12-5-3-4-8-18(12)14/h2,11H,1,3-10H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AOTDPRCWBFQJGR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CC(=O)N1CCC(CC1)C2=NN=C3N2CCCC3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H20N4O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

260.33 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.